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Compound of Interest

Compound Name: Simazine-d10

Cat. No.: B155400

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the proper handling
and disposal of Simazine-d10. Adherence to these procedures is critical for ensuring
personnel safety and maintaining a secure laboratory environment. Simazine-d10, a
deuterated analog of the triazine herbicide Simazine, is primarily used as an internal standard
for analytical quantification.[1] While the deuteration alters its mass for analytical purposes, the
chemical's toxicological properties are considered to be equivalent to those of Simazine.
Simazine is suspected of causing cancer and is very toxic to aquatic life.[2][3][4][5] Therefore,
stringent safety measures are imperative.

Chemical and Physical Properties of Simazine

Understanding the properties of Simazine is fundamental to safe handling. As Simazine-d10 is
an isotopic variant, its physical and chemical characteristics are nearly identical to the parent
compound.
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Property Value Reference
Chemical Formula C7H2D10CINs [1]
Molecular Weight 211.72 g/mol

White to off-white crystalline
Appearance ] [61[7]
powder/solid

Melting Point 225-227 °C (437-441 °F) 6][7]

" Insoluble in water; Slightly
Solubility _ [11[7]
soluble in DMF and DMSO

Vapor Pressure 6.1 x 10-° mmHg at 20 °C [7]

Stable under normal
Stability conditions. Hydrolyzed by

strong acids and alkalis.[7][8]

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive PPE strategy is mandatory when handling Simazine-d10 to prevent dermal,
ocular, and inhalation exposure.[9] The following table outlines the required equipment for
various laboratory activities involving this compound.
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. Hand EyelFace Body Respiratory
Activity . . . . Footwear
Protection Protection Protection Protection
Required if
dust is
] Safety
Chemical- ) generated;
] glasses with
resistant . . Laboratory use a
o side shields
Weighing/Pre  gloves (e.g., ) coat or NIOSH- Closed-toe
, o or chemical _
-analysis Nitrile, disposable approved shoes
splash )
Neoprene, coveralls[12] respirator
goggles[10] .
PVC)[2][10] (1] with a
particulate
filter
Chemical- )
) ) ) Work in a )
resistant Chemical Chemical- N Chemical-
) certified )
] gauntlet splash resistant ) resistant
Handling chemical
) gloves goggles and apron over a boots or shoe
Solutions ) fume hood to
extending up a face lab coat or ] covers[10]
) avoid vapor
the shield[2][10] coveralls[2][9] ] [13]
inhalation
forearm[10]
NIOSH-
approved
Chemical Chemical- respirator
) Heavy-duty, ] ] ]
Spill i splash resistant, with Chemical-
] chemical- ) ] ]
Cleanup/Disp ] goggles and disposable appropriate resistant
resistant _ _
osal a face suit or cartridges for  boots[11][13]
gloves[10] ) ]
shield[2][10] coveralls[13] organic
vapors and

particulates

Always inspect PPE for integrity before use and replace it if damaged. Wash reusable PPE

after each use.[11]

Operational Plan: Step-by-Step Handling Protocol
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This section details the procedural workflow for safely handling Simazine-d10 in a laboratory
setting, from receiving to disposal.

Preparation and Engineering Controls

o Designated Area: All work with Simazine-d10, both solid and in solution, must be conducted
in a designated area, such as a certified chemical fume hood, to minimize inhalation
exposure.

» Ventilation: Ensure adequate ventilation is maintained throughout the procedure.

o Safety Equipment: Confirm that a safety shower, eyewash station, and spill cleanup kit are
readily accessible before beginning work.

Handling the Solid Compound

o Weighing: When weighing the solid Simazine-d10 powder, use a balance inside a fume
hood or a ventilated balance enclosure to contain any airborne particles.

 Aliquotting: Use tools and techniques that minimize dust generation.

Solution Preparation

o Solvent Addition: Slowly add the solvent to the solid Simazine-d10 to avoid splashing.

e Mixing: Cap the container securely before mixing or vortexing.

Post-Handling Decontamination

» Work Surfaces: Thoroughly decontaminate all work surfaces with an appropriate cleaning
agent.

e Equipment: Clean all non-disposable equipment used during the process.

» PPE Removal: Remove PPE in a manner that avoids self-contamination. Wash the outside
of gloves before removing them.[14] Remove lab coat or coveralls, followed by goggles/face
shield, and finally gloves.
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» Hand Washing: Wash hands thoroughly with soap and water immediately after removing
PPE.[15]

Workflow for Handling Simazine-d10
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Caption: Workflow for the safe handling of Simazine-d10.
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Emergency Procedures and First Aid

In case of accidental exposure, immediate action is critical.

Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected area
thoroughly with soap and water for at least 15 minutes.[2][4]

Eye Contact: Hold eyelids open and flush with copious amounts of clean, tepid water for at
least 15 minutes.[4][10] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[2][4] If breathing is difficult, administer

oxygen and seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and give a glass of water to
drink.[4] Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Disposal Plan: Managing Simazine-d10 Waste

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance. Simazine is very toxic to aquatic life.[16]

Waste Segregation: All materials contaminated with Simazine-d10, including disposable
PPE, pipette tips, and empty containers, must be collected in a dedicated, clearly labeled,

and sealed hazardous waste container.

Liguid Waste: Collect unused solutions and solvent rinses in a labeled, sealed container for

hazardous chemical waste.
Solid Waste: Collect contaminated solids in a separate, labeled hazardous waste container.

Container Disposal: Do not reuse empty containers.[14] They should be triple-rinsed with an
appropriate solvent, with the rinsate collected as hazardous waste. The container should
then be punctured or crushed before disposal through an approved waste management
facility.[15]

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and
federal environmental regulations.[17][18] Consult your institution's Environmental Health
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and Safety (EHS) department for specific guidance. Do not dispose of undiluted chemicals
on site or pour waste down the drain.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155400#personal-protective-equipment-for-handling-
simazine-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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